Cas no 1519654-34-2 (4-bromo-3-2-(piperazin-1-yl)ethylphenol)

• Product Name: 4-bromo-3-2-(piperazin-1-yl)ethylphenol
• CAS No: 1519654-34-2
• Molecular Formula: C₁₂H₁₇BrN₂O
• Molecular Weight: 285.180182218552
• CID: 6158429
• PubChem ID: 83746737

4-bromo-3-2-(piperazin-1-yl)ethylphenol Properties

Names and Identifiers

• 4-bromo-3-2-(piperazin-1-yl)ethylphenol
• 4-bromo-3-[2-(piperazin-1-yl)ethyl]phenol
• EN300-1896212
• 1519654-34-2

• InChIKey： INXXFEWTVYBBAQ-UHFFFAOYSA-N
• Inchi： 1S/C12H17BrN2O/c13-12-2-1-11(16)9-10(12)3-6-15-7-4-14-5-8-15/h1-2,9,14,16H,3-8H2
• SMILES： BrC1=CC=C(C=C1CCN1CCNCC1)O

Computed Properties

• Exact Mass: 284.05243g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 284.05243g/mol
• Heavy Atom Count: 16
• Complexity: 209
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 35.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines